Cas no 7560-60-3 (Octane, 1-(methylsulfonyl)-)

• Product Name: Octane, 1-(methylsulfonyl)-
• CAS No: 7560-60-3
• MF: C₉H₂₀O₂S
• MW: 192.318902015686
• CID: 539275
• PubChem ID: 4601925
• Update Time: 2025-04-19

Octane, 1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Octane, 1-(methylsulfonyl)-
• 1-methylsulfonyloctane
• methyl octyl sulfone
• DTXSID90404755
• 7560-60-3
• SCHEMBL6378123

• Inchi： 1S/C9H20O2S/c1-3-4-5-6-7-8-9-12(2,10)11/h3-9H2,1-2H3
• InChI Key： KCFYSLQCXGEOHC-UHFFFAOYSA-N
• SMILES： S(C)(CCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 192.1185
• Monoisotopic Mass: 192.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14